[(Z)-1-(furan-2-yl)ethylideneamino]thiourea

• IUPAC Name: [(Z)-1-(furan-2-yl)ethylideneamino]thiourea
• InChI: InChI=1S/C7H9N3OS/c1-5(9-10-7(8)12)6-3-2-4-11-6/h2-4H,1H3,(H3,8,10,12)/b9-5-
• InChI Key: QCMMURWGNVGNAK-UITAMQMPSA-N
• Canonical SMILES: CC(=NNC(=S)N)C1=CC=CO1
• Isomeric SMILES: C/C(=N/NC(=S)N)/C1=CC=CO1
• Molecular Formula: C7H9N3OS
• Molecular Weight: 183.23 g/mol
• CAS RN: 78597-06-5

Description

Synthesis Analysis

The synthesis of [(Z)-1-(furan-2-yl)ethylideneamino]thiourea involves the reaction of urea and thiourea with furfural. This reaction yields bisimines-1,3-bis[(E)-furan2-yl)methylene]urea, and 1,3-bis[(E)-furan-2-yl) methylene]thiourea respectively. These compounds are good antimicrobial agents in addition to the latter as a potential dye for wool and cotton fabrics with different hues.

Chemical Reactions Analysis

The chemical reactions involving [(Z)-1-(furan-2-yl)ethylideneamino]thiourea are primarily its synthesis reactions. As mentioned earlier, it’s synthesized through the reaction of urea and thiourea with furfural. The resulting compounds have been found to be good antimicrobial agents.

Scientific Research Applications

Antibacterial Activity

• Furan derivatives have gained prominence due to their remarkable therapeutic efficacy. .

Green Chemistry Applications

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Phosphoinositide 3-Kinase Inhibition

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Future Directions

The future directions for research on [(Z)-1-(furan-2-yl)ethylideneamino]thiourea could involve further exploration of its antimicrobial properties. Additionally, its potential as a dye for wool and cotton fabrics could be explored further. Another interesting direction could be the development of an antipigmentation agent, as suggested by a study on a related compound.

Mechanism of Action

Target of Action

Furan derivatives, which this compound is a part of, have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .

Mode of Action

Furan-containing compounds are known for their remarkable therapeutic efficacy . They have inspired medicinal chemists to create numerous innovative antibacterial agents .

Biochemical Pathways

Furan derivatives, however, are known to interact with a variety of biochemical pathways due to their diverse biological and pharmacological properties .

Result of Action

Furan derivatives are known to exhibit a wide range of biological activities, including anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial, antifungal, antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging, and anticancer activities .